Cas no 898767-30-1 (4-(2-fluorophenyl)-4-oxobutanenitrile)

• Product Name: 4-(2-fluorophenyl)-4-oxobutanenitrile
• CAS No: 898767-30-1
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• MDL: MFCD01319956
• CID: 876074
• PubChem ID: 24723821
• Update Time: 2025-11-02

4-(2-fluorophenyl)-4-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)-4-oxobutanenitrile
• 4-(2-FLUOROPHENYL)-4-OXOBUTYRONITRILE
• DTXSID80642220
• SCHEMBL21758650
• MFCD01319956
• AKOS009624834
• 898767-30-1

• MDL： MFCD01319956
• Inchi： 1S/C10H8FNO/c11-9-5-2-1-4-8(9)10(13)6-3-7-12/h1-2,4-5H,3,6H2
• InChI Key： GGERJUSCKQINCU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CCC#N)=O

Computed Properties

• Exact Mass: 177.05900
• Monoisotopic Mass: 177.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 2.31218

Additional information on 4-(2-fluorophenyl)-4-oxobutanenitrile

Comprehensive Overview of 4-(2-fluorophenyl)-4-oxobutanenitrile (CAS No. 898767-30-1)

4-(2-fluorophenyl)-4-oxobutanenitrile (CAS No. 898767-30-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its fluorophenyl and oxobutanenitrile functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds. Its unique structural features make it a valuable building block in drug discovery and material science applications.

The compound's molecular formula is C₁₀H₈FNO, with a molecular weight of 177.17 g/mol. The presence of the fluorine atom at the ortho position of the phenyl ring enhances its electronic properties, making it particularly useful in medicinal chemistry applications. Researchers often explore 4-(2-fluorophenyl)-4-oxobutanenitrile for its potential in developing novel kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted drug development.

In recent years, the demand for fluorinated compounds like 4-(2-fluorophenyl)-4-oxobutanenitrile has surged due to their enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts. This trend reflects the growing emphasis on precision medicine and personalized therapeutics in pharmaceutical research. The compound's nitrile group offers additional synthetic versatility, allowing for further derivatization through various chemical transformations.

From a synthetic chemistry perspective, 4-(2-fluorophenyl)-4-oxobutanenitrile can be prepared through several routes, including the condensation of 2-fluorobenzaldehyde with cyanoacetic acid derivatives. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane. These properties make it convenient for laboratory-scale reactions and industrial applications.

The thermal stability of 4-(2-fluorophenyl)-4-oxobutanenitrile has been extensively studied, with decomposition temperatures typically above 200°C. This characteristic makes it suitable for various high-temperature reactions in organic synthesis. Recent publications have highlighted its use in multicomponent reactions, particularly in the construction of heterocyclic scaffolds that are prevalent in many FDA-approved drugs.

In the context of green chemistry initiatives, researchers are exploring more sustainable methods for producing 4-(2-fluorophenyl)-4-oxobutanenitrile. This includes catalytic processes that minimize waste generation and reduce the use of hazardous reagents. Such developments align with the pharmaceutical industry's increasing focus on environmentally friendly synthesis and process intensification.

The analytical characterization of 4-(2-fluorophenyl)-4-oxobutanenitrile typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and confirm its structural identity, which is crucial for research and development applications. Recent advances in analytical chemistry have enabled more precise quantification of this compound in complex matrices.

Market analysis indicates steady growth in the demand for 4-(2-fluorophenyl)-4-oxobutanenitrile, particularly from contract research organizations and academic institutions. The compound's applications in drug discovery and material science continue to expand, with new patents emerging that utilize its unique chemical properties. This growth reflects broader trends in the fine chemicals sector, where specialized intermediates are increasingly valued.

From a regulatory perspective, 4-(2-fluorophenyl)-4-oxobutanenitrile is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, researchers should consult the latest safety data sheets and conduct proper risk assessments before working with this compound. Proper storage conditions typically involve protection from moisture and maintenance at room temperature.

Future research directions for 4-(2-fluorophenyl)-4-oxobutanenitrile may include exploration of its biological activities and potential therapeutic applications. The compound's structural features make it a promising candidate for further investigation in areas such as central nervous system disorders and metabolic diseases. Additionally, its utility in polymer chemistry and advanced materials development represents another exciting avenue for exploration.

In conclusion, 4-(2-fluorophenyl)-4-oxobutanenitrile (CAS No. 898767-30-1) represents an important chemical intermediate with diverse applications in modern chemistry. Its unique combination of fluorine substitution and nitrile functionality offers numerous possibilities for synthetic elaboration, making it a valuable tool for researchers across multiple disciplines. As scientific understanding of fluorinated compounds continues to grow, the significance of this molecule is likely to increase in both academic and industrial settings.